Methyl-piperidin-4-ylmethyl-carbamic acid benzyl ester
Overview
Description
“Methyl-piperidin-4-ylmethyl-carbamic acid benzyl ester” is a chemical compound with the molecular formula C15H22N2O2 . It is a type of ester, which are derived from carboxylic acids . In an ester, the hydrogen in the -COOH group of a carboxylic acid is replaced by a hydrocarbon group . This could be an alkyl group like methyl or ethyl, or one containing a benzene ring such as a phenyl or benzyl group .
Synthesis Analysis
Piperidines, which include “Methyl-piperidin-4-ylmethyl-carbamic acid benzyl ester”, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Molecular Structure Analysis
The molecular structure of “Methyl-piperidin-4-ylmethyl-carbamic acid benzyl ester” is represented by the formula C15H22N2O2 . This structure includes a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms .
Chemical Reactions Analysis
Esters, including “Methyl-piperidin-4-ylmethyl-carbamic acid benzyl ester”, undergo a variety of reactions. One of the most important reactions of esters is hydrolysis . Acidic hydrolysis of an ester gives a carboxylic acid and an alcohol . Basic hydrolysis of an ester gives a carboxylate salt and an alcohol .
Scientific Research Applications
1. Chiral Building Block for Piperidine-related Alkaloids
Methyl-piperidin-4-ylmethyl-carbamic acid benzyl ester has been studied as a promising chiral building block for synthesizing piperidine-related alkaloids. The process involves a double asymmetric allylboration of glutaraldehyde followed by aminocyclization and carbamation. This method is significant for the desymmetrization of the compound, highlighting its utility in producing complex molecular structures (Takahata, Ouchi, Ichinose, & Nemoto, 2002).
2. Synthesis of Atropisomeric Quinazolinones
The compound has been used in the synthesis of atropisomeric quinazolinones, a class of compounds with distinct stereochemical properties. This process involves diastereoselective synthesis and provides insight into the stereochemical stability of these compounds (Natsugari, Tokitoh, Kobayashi, Nakada, Inoue, Yokoshima, & Takahashi, 2006).
3. Versatile Intermediates for Piperidine Subunits
The compound is a precursor for versatile intermediates used in synthesizing a broad range of amines containing substituted piperidine subunits. This synthesis approach leverages Claisen rearrangement and provides a general route to optically pure piperidines (Acharya & Clive, 2010).
4. Enantiomeric Synthesis of Tobacco Alkaloids
Methyl-piperidin-4-ylmethyl-carbamic acid benzyl ester has been used in the enantiomeric synthesis of tobacco alkaloids, showcasing its role in complex organic synthesis and the creation of natural product analogs (Felpin, Girard, Vo‐Thanh, Robins, Villieras, & Lebreton, 2001).
5. Antioxidant and Antimicrobial Activity of Piperidin-4-one Oxime Esters
The compound has been used in synthesizing piperidin-4-one oxime esters with notable antioxidant and antimicrobial activities. This research highlights the biological potential of derivatives of methyl-piperidin-4-ylmethyl-carbamic acid benzyl ester (Harini, Kumar, Rangaswamy, & Naik, 2012).
properties
IUPAC Name |
benzyl N-methyl-N-(piperidin-4-ylmethyl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-17(11-13-7-9-16-10-8-13)15(18)19-12-14-5-3-2-4-6-14/h2-6,13,16H,7-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXPPVIOGKHFMQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CCNCC1)C(=O)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20700853 |
Source
|
| Record name | Benzyl methyl[(piperidin-4-yl)methyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20700853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl-piperidin-4-ylmethyl-carbamic acid benzyl ester | |
CAS RN |
746578-71-2 |
Source
|
| Record name | Benzyl methyl[(piperidin-4-yl)methyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20700853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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